Cas no 1315359-46-6 (ethyl 2-{6-fluoroimidazo1,2-apyridin-2-yl}acetate)

• Product Name: ethyl 2-{6-fluoroimidazo1,2-apyridin-2-yl}acetate
• CAS No: 1315359-46-6
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• MDL: MFCD22552235
• CID: 4694069
• Update Time: 2025-06-11

ethyl 2-{6-fluoroimidazo1,2-apyridin-2-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl (6-fluoroimidazo[1,2-a]pyridin-2-yl)acetate
• ethyl 2-{6-fluoroimidazo[1,2-a]pyridin-2-yl}acetate
• Ethyl 2-(6-fluoroimidazo[1,2-a]pyridin-2-yl)acetate
• ethyl 2-{6-fluoroimidazo1,2-apyridin-2-yl}acetate

• MDL： MFCD22552235
• Inchi： 1S/C11H11FN2O2/c1-2-16-11(15)5-9-7-14-6-8(12)3-4-10(14)13-9/h3-4,6-7H,2,5H2,1H3
• InChI Key： FJARUKLKYSWXNR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=NC(CC(=O)OCC)=CN2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Topological Polar Surface Area: 43.6

Additional information on ethyl 2-{6-fluoroimidazo1,2-apyridin-2-yl}acetate

Comprehensive Overview of Ethyl 2-{6-Fluoroimidazo[1,2-a]pyridin-2-yl}acetate (CAS No. 1315359-46-6)

The compound Ethyl 2-{6-fluoroimidazo[1,2-a]pyridin-2-yl}acetate (CAS No. 1315359-46-6) is a fluorinated heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 6-fluoroimidazo[1,2-a]pyridine core, has garnered attention for its versatility in drug discovery and material science. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "imidazo[1,2-a]pyridine derivatives in drug design" and "fluorinated compounds in medicinal chemistry."

In recent years, the demand for fluorinated heterocycles like Ethyl 2-{6-fluoroimidazo[1,2-a]pyridin-2-yl}acetate has surged due to their enhanced bioavailability and metabolic stability. Researchers frequently search for "synthesis of imidazo[1,2-a]pyridine acetates" or "applications of fluoro-substituted heterocycles," reflecting the compound's growing importance. Its ethyl ester moiety further enhances solubility, making it a valuable intermediate for optimizing drug candidates targeting kinases or GPCRs, topics trending in AI-driven drug discovery platforms.

The compound's CAS No. 1315359-46-6 is often cross-referenced in patents and academic journals exploring "small molecule modulators for inflammatory diseases" or "imidazo[1,2-a]pyridine-based scaffolds." Its 6-fluoro substitution is particularly notable, as fluorine atoms are pivotal in improving binding affinity and pharmacokinetics—a hot topic in "rational drug design" forums. Additionally, its role in green chemistry initiatives, such as solvent-free synthesis, aligns with the industry's shift toward sustainable practices.

From a technical perspective, Ethyl 2-{6-fluoroimidazo[1,2-a]pyridin-2-yl}acetate exhibits stability under ambient conditions, with a molecular weight of 238.23 g/mol. Analytical techniques like HPLC and NMR are commonly employed for purity verification, addressing queries like "analytical methods for fluorinated heterocycles." Its compatibility with cross-coupling reactions also makes it a candidate for creating diversified libraries in combinatorial chemistry—an area frequently searched in high-throughput screening contexts.

In conclusion, Ethyl 2-{6-fluoroimidazo[1,2-a]pyridin-2-yl}acetate (CAS No. 1315359-46-6) represents a cutting-edge tool for researchers tackling challenges in medicinal chemistry and material science. Its alignment with trends like "AI-augmented molecular optimization" and "sustainable synthesis" ensures its continued relevance in both academic and industrial settings.